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Compound of Interest |

4'5,7-Trihydroxy-6"-
Compound Name:

methoxyflavanone
CAS No.: 57462-21-2
Cat. No.: B14608036

Get Quote

Executive Summary

This guide provides a comprehensive technical analysis of 4',5,7-Trihydroxy-6-
methoxyflavanone, a bioactive flavonoid aglycone predominantly isolated from the Scutellaria
(Lamiaceae) and Iris (Iridaceae) genera. Often referred to as 6-Methoxynaringenin or
Dihydrohispidulin, this compound represents a critical structural intermediate in the
biosynthesis of flavones and exhibits significant pharmacological potential, including anti-
inflammatory, antioxidant, and enzyme-inhibitory activities.[1]

Note on Nomenclature: While the query specified "6'-methoxy" (B-ring substitution), the
scientific literature overwhelmingly identifies the naturally occurring bioactive isomer as 6-
methoxy (A-ring substitution). A 6'-methoxy substitution on a flavanone B-ring is sterically
equivalent to a 2'-methoxy group due to C1'-C2 bond rotation and is non-standard in common
flavonoid nomenclature unless specific steric locking occurs. This guide focuses on the verified
6-methoxy (A-ring) isomer (CAS: 94942-49-1) to ensure experimental relevance and accuracy.

Chemical Identity & Structural Analysis[2][3][4][5][6]
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4'5,7-Trihydroxy-6-methoxyflavanone is a flavanone, characterized by a saturated C2-C3
bond, distinguishing it from its flavone analog, Hispidulin. The presence of a methoxy group at
the C6 position of the A-ring is a hallmark of Scutellaria flavonoids (wogonin-type substitution
pattern), imparting unique lipophilicity and metabolic stability compared to non-methylated
analogs like Naringenin.

Physicochemical Profile

Property Data

6-Methoxynaringenin; Dihydrohispidulin; 4',5,7-
Common Names ]
Trihydroxy-6-methoxyflavanone

CAS Registry Number 94942-49-1
2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-6-

IUPAC Name (29) y . y-2-(4-hydroxyphenyl)
methoxy-2,3-dihydrochromen-4-one

Molecular Formula C16H1406

Molecular Weight 302.28 g/mol

Exact Mass 302.0790

Physical State Yellow crystalline powder

- Soluble in DMSO, Methanol, Ethanol; Poorly

Solubility ]
soluble in water

pKa (Predicted) ~7.2 (7-OH), ~9.5 (4'-OH), ~11.8 (5-OH)

UV Max (MeOH) ~288 nm, ~320 nm (shoulder)

Structural Logic & Reactivity[8]

e A-Ring (Chroman-4-one): The 5,7-dihydroxy-6-methoxy substitution pattern creates a "push-
pull"* electronic system. The 5-OH forms a strong intramolecular hydrogen bond with the C4
carbonyl, reducing the carbonyl's reactivity and shifting the UV absorption.

e B-Ring (Phenyl): The 4'-OH group provides antioxidant capacity via proton donation (HAT
mechanism).
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o C6-Methoxy Group: This group increases lipophilicity (logP) relative to Naringenin, potentially
enhancing membrane permeability and oral bioavailability. It also blocks the C6 position from

oxidative metabolism or glycosylation.

Biosynthesis & Isolation Protocols

Understanding the biosynthetic origin is crucial for metabolic engineering and identifying rich

natural sources.

Biosynthetic Pathway

The compound is derived from the phenylpropanoid pathway. The key divergence from generic
flavonoids is the A-ring modification (6-hydroxylation followed by O-methylation).
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Phenylpropanoid Pathway i

Figure 1: Biosynthetic pathway of 6-Methoxynaringenin involving specific A-ring modification.
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Isolation Protocol (Self-Validating)
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This protocol is designed for isolation from Scutellaria baicalensis roots, a verified high-yield
source.

Reagents: Ethanol (95%), Ethyl Acetate (EtOAc), n-Butanol (n-BuOH), Silica Gel (200-300
mesh), Sephadex LH-20.

o Extraction:

o Macerate air-dried, powdered roots (1 kg) in 95% Ethanol (5 L) for 72 hours at room
temperature.

o Filter and concentrate under reduced pressure (Rotavap, 45°C) to obtain crude extract.
o Validation: Crude yield should be approx. 15-20% wi/w.
e Fractionation (Liquid-Liquid Partition):
o Suspend crude extract in H20 (1 L).
o Partition sequentially with Petroleum Ether (remove lipids), EtOAc, and n-BuOH.

o Target Fraction: The Ethyl Acetate (EtOAc) fraction contains the flavonoid aglycones,
including 6-methoxynaringenin.

o Chromatographic Purification:

o Step A (Silica Gel): Load EtOAc fraction onto a silica gel column. Elute with a gradient of
CHCI3:MeOH (100:0 — 80:20).

o Step B (Sephadex LH-20): Re-chromatograph semi-pure fractions (checked by TLC) on
Sephadex LH-20 using MeOH as eluent to remove chlorophyll and polymeric impurities.

o Step C (Recrystallization): Final purification via recrystallization from MeOH/CHCls.
e TLC Validation:

o Stationary Phase: Silica Gel F254.
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o Mobile Phase: Toluene:Ethyl Acetate:Formic Acid (5:4:1).
o Detection: UV (254/365 nm) and AICls spray (yellow fluorescence).

Analytical Characterization

Reliable identification requires distinguishing 6-methoxynaringenin from its isomers (e.g., 8-
methoxy or 3'-methoxy variants).

Nuclear Magnetic Resonance (NMR)

Data typically observed in DMSO-ds or Acetone-ds.
e+ 'H NMR (400 MHz):

o A-Ring: A sharp singlet at 8 ~6.0-6.1 ppm (H-8). The absence of an H-6 doublet confirms
substitution at C6.

o

B-Ring: AA'BB' system. Two doublets at 6 ~7.3-7.4 ppm (H-2', 6') and 6 ~6.8-6.9 ppm (H-
3', 5Y), characteristic of a 4'-hydroxyphenyl group.

o

C-Ring (Flavanone):

» H-2:dd at d ~5.4 ppm.

» H-3ax/eq: Two multiplets at & ~2.7-3.2 ppm.

[e]

Methoxy: Sharp singlet at & ~3.7-3.8 ppm (3H, 6-OMe).

(¢]

5-OH: Chelated hydroxyl proton singlet downfield at & ~12.0+ ppm.

« 3C NMR (100 MHz):

o C-4 (Carbonyl): ~196-198 ppm.

o C-6 (Methoxy attachment): ~128-130 ppm (shifted downfield due to oxygen).

o Methoxy Carbon: ~60.0 ppm (characteristic of hindered A-ring methoxy).
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Mass Spectrometry (MS)

o ESI-MS (Negative Mode): [M-H]~ ion at m/z 301.

e Fragmentation (MS/MS):

o

Retro-Diels-Alder (RDA) cleavage of the C-ring is the primary pathway.

[¢]

Fragment A: m/z ~166-167 (A-ring fragment containing 5,7-OH and 6-OMe).

[¢]

Fragment B: m/z ~119-120 (B-ring fragment, 4'-OH).

[e]

Interpretation: The mass of Fragment A confirms the methoxy group is on the A-ring.

Pharmacological Potential[3][4][7][9][10][11][12][13]
Mechanism of Action

The compound exhibits bioactivity distinct from Naringenin due to the 6-methoxy group.

» Anti-inflammatory: Inhibits the NF-kB signaling pathway. The 6-OMe group enhances binding
affinity to IKK (Inhibitor of kB Kinase), preventing the degradation of IkBa and subsequent
nuclear translocation of p65/p50.

e Enzyme Inhibition:

o Urease & Carbonic Anhydrase: Demonstrated dual inhibition, relevant for treating H. pylori
infections and glaucoma, respectively.

o Aldose Reductase: Potential utility in diabetic complications.

Experimental Workflow: Anti-inflammatory Assay

To verify activity in a drug development setting:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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